Cas no 67952-30-1 (bis(2-hydroxypropyl)ammonium citrate)

• Product Name: bis(2-hydroxypropyl)ammonium citrate
• CAS No: 67952-30-1
• MF: C₁₂H₂₃NO₉
• MW: 325.312324762344
• CID: 967959
• PubChem ID: 21118216
• Update Time: 2025-04-19

bis(2-hydroxypropyl)ammonium citrate Chemical and Physical Properties

Names and Identifiers

• bis(2-hydroxypropyl)ammonium citrate
• 2-hydroxypropane-1,2,3-tricarboxylic acid,3-(3-hydroxypropylamino)propan-1-ol
• 67952-30-1
• 2-Hydroxypropane-1,2,3-tricarboxylic acid--1,1'-azanediyldi(propan-2-ol) (1/1)
• DTXSID00987342
• GNSMVJZPJVSHOU-UHFFFAOYSA-N

• Inchi： 1S/C6H15NO2.C6H8O7/c1-5(8)3-7-4-6(2)9;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-9H,3-4H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： GNSMVJZPJVSHOU-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(CC(=O)O)CC(=O)O.OC(C)CNCC(C)O

Computed Properties

• Exact Mass: 325.13728131g/mol
• Monoisotopic Mass: 325.13728131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 185Ų